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Compound of Interest

Compound Name: C29H20Cl2N2O3

Cat. No.: B15172646 Get Quote

A guide for researchers, scientists, and drug development professionals.

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address challenges encountered during in vitro and in vivo experiments involving

drug-resistant cell lines. The information provided is intended to support the scientific

community in advancing cancer research and developing more effective therapeutic strategies.

Insufficient Information to Proceed
We are currently unable to provide a detailed technical support guide on resistance to a

compound with the molecular formula C29H20Cl2N2O3. A molecular formula alone is not

sufficient to uniquely identify a specific chemical compound, as numerous isomers (molecules

with the same formula but different atomic arrangements) can exist. The biological activity and

mechanisms of resistance are highly specific to the unique three-dimensional structure of a

molecule.

To provide you with accurate and relevant information, please provide one of the following

identifiers for the compound of interest:

Common or Brand Name: The generally accepted name used in scientific literature or by the

manufacturer.

CAS Registry Number: A unique numerical identifier assigned by the Chemical Abstracts

Service.
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IUPAC Name: The systematic name that describes the chemical structure according to the

rules of the International Union of Pure and Applied Chemistry.

A publication (e.g., journal article, patent) that describes the synthesis or biological activity of

C29H20Cl2N2O3.

Once this information is provided, we will be able to generate a comprehensive technical

support package including:

Detailed FAQs addressing known or theoretical mechanisms of resistance to the specific

compound.

Troubleshooting guides for common experimental issues, such as loss of compound efficacy,

unexpected cell behavior, and inconsistent data.

Structured tables summarizing critical quantitative data from relevant studies, including IC50

values in sensitive versus resistant cell lines.

Detailed experimental protocols for key assays used to characterize and overcome drug

resistance.

Customized diagrams using Graphviz to illustrate relevant signaling pathways, experimental

workflows, and the molecular mechanisms of resistance.

We are committed to supporting your research endeavors and look forward to assisting you

further upon receipt of the necessary information.

To cite this document: BenchChem. [Technical Support Center: Addressing Drug Resistance
in Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15172646#addressing-c29h20cl2n2o3-resistance-in-
cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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